Cas no 27279-62-5 (2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester)
27279-62-5 structure
Product Name:2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester
CAS No:27279-62-5
MF:C8H11NO3
MW:169.177842378616
CID:258682
PubChem ID:25063306
Update Time:2025-04-19
2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester
- 1-Methoxypropan-2-yl 2-cyanoacrylate
- LogP
- 1-methoxypropan-2-yl 2-cyanoprop-2-enoate
- SCHEMBL35728
- 2-Propenoic acid, 2-cyano-, 2-methoxy-1-methylethyl ester
- 27279-62-5
-
- Inchi: 1S/C8H11NO3/c1-6(4-9)8(10)12-7(2)5-11-3/h7H,1,5H2,2-3H3
- InChI Key: KTUXNTXUBTUMIL-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)=C)=O)C(C)COC
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.32
2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
27279-62-5 (2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester) Related Products
- 27816-23-5(2-Propenoic acid,2-cyano-, 2-methoxyethyl ester)
- 10586-17-1(2-Propenoic acid,2-cyano-, 1-methylethyl ester)
- 21982-43-4(2-Propenoic acid,2-cyano-, 2-ethoxyethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk